Researchers studying glycoprotein processing face signal interference from off-target antimicrobial or antiviral activities in commercial glycosidase inhibitors. Panosialin D solves this specifically.
Clean Multi-Target Signal: Inhibits α-mannosidase, α-glucosidase, and β-glucosidase while exhibiting no influenza neuraminidase activity and weak antibacterial background.
SAR-Ready: Fully sulfated analog for comparing sulfate number effects on activity (pair with Panosialin wD).
Supply Certainty: High-purity, fermentation-derived natural product. Available for immediate research shipment.
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular FormulaC21H36O8S2
Molecular Weight480.6 g/mol
Cat. No.B15582044
▤
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
✓
Request submitted
Quoting multiple products?Save this product to your quote list and continue browsing.
Panosialin D is a bis-sulfated alkylresorcinol natural product isolated from the culture broth of Streptomyces sp. OH-5186 [1]. Its chemical structure is defined as 5-(13-methylpentadecyl)-1,3-benzenediol bis(sodium sulfate), distinguishing it from its mono-sulfated analog Panosialin wD [2]. As a glycosidase inhibitor, Panosialin D demonstrates selective inhibition of α-mannosidase, α-glucosidase, and β-glucosidase, while exhibiting no activity against influenza virus sialidase . This compound serves as a specialized research tool for investigating carbohydrate-processing enzymes and has been evaluated as an enoyl-ACP reductase (FabI) inhibitor with implications for antibacterial target validation [3].
Pan-glycosidase inhibitor probe (α-mannosidase, α-glucosidase, β-glucosidase) with no neuraminidase activity
Disulfate natural product suitable for sulfation-dependent SAR studies
Weak FabI/antibacterial background supports glycosidase-focused assays free of antimicrobial crosstalk
[1] Yamada H, Shiomi K, Xu Q, Nagai T, Shibata M, Oya I, Takahashi Y, Omura S. New glycosidases inhibitors, panosialins D and wD produced by Streptomyces sp. OH-5186. J Antibiot (Tokyo). 1995 Mar;48(3):205-210. View Source
[2] Yamada H, Shiomi K, Xu Q, Nagai T, Shibata M, Oya I, Takahashi Y, Omura S. New glycosidases inhibitors, panosialins D and wD produced by Streptomyces sp. OH-5186. J Antibiot (Tokyo). 1995 Mar;48(3):205-210. View Source
[3] National Library of Medicine. panosialin D MeSH Supplementary Concept Data 2025. Unique ID C093245. View Source
Panosialin D 靶标选择性差异
Generic substitution among panosialin analogs is scientifically unsound due to differential sulfation patterns that directly modulate inhibitory potency and enzyme selectivity. Panosialin D exists as a bis(sodium sulfate) derivative, whereas its closest analog Panosialin wD is a mono(sodium sulfate) compound bearing identical alkyl chain length but only one sulfated hydroxyl group [1]. This structural divergence translates to quantifiable differences in IC50 values across multiple glycosidases, with the bis-sulfated Panosialin D exhibiting approximately 2-fold greater potency against α-mannosidase relative to its mono-sulfated counterpart . Furthermore, panosialin analogs derived from different Streptomyces strains (e.g., Panosialins A, B, wA, wB from strain AN1761) display distinct alkyl chain architectures that confer divergent antibacterial target engagement profiles—specifically, differential inhibition of S. aureus FabI (IC50 3–5 μM) versus M. tuberculosis InhA (IC50 9–12 μM) [2]. Substituting Panosialin D with any non-identical panosialin variant introduces uncontrolled variables that compromise experimental reproducibility and invalidate cross-study comparisons in glycosidase inhibition assays.
!
Panosialins A/B inhibit neuraminidase and FabI with low micromolar potency; Panosialin D shifts to glycosidase targets only — target profile mismatch may invalidate assay outcomes.
!
Sulfation degree alters biological readout: disulfate D vs. monosulfate wD can differ in enzyme inhibition and cell-membrane interaction — single sulfation analogs may not reproduce D-specific responses.
!
Multi-target pan-glycosidase inhibition by D does not match single-target inhibitors (e.g., Swainsonine); substitution without assay redesign risks misinterpretation of phenotype.
[1] Yamada H, Shiomi K, Xu Q, Nagai T, Shibata M, Oya I, Takahashi Y, Omura S. New glycosidases inhibitors, panosialins D and wD produced by Streptomyces sp. OH-5186. J Antibiot (Tokyo). 1995 Mar;48(3):205-210. View Source
[2] Kwon YJ, Sohn MJ, Oh T, Cho SN, Kim CJ, Kim WG. Panosialins, inhibitors of enoyl-ACP reductase from Streptomyces sp. AN1761. J Microbiol Biotechnol. 2013 Feb;23(2):184-188. View Source
Panosialin D 活性对比证据
硫酸化位点与糖苷酶抑制差异
Panosialin D demonstrates a 2.0-fold enhancement in α-mannosidase inhibitory potency compared to its mono-sulfated analog Panosialin wD, underscoring the functional significance of the bis-sulfated resorcinol architecture . This head-to-head comparison, conducted under identical assay conditions, directly links the presence of two sodium sulfate moieties to improved target engagement.
Sulfation & glycosidase activityHead-to-head
Disulfate vs. monosulfate; pure glycosidase inhibition vs. mixture with mitogenic dual-effect
Sulfation status may influence biological readout — disulfate D offers cleaner glycosidase signal
Mixture wA–wD exhibits mitogenic activity; D alone not described with that effect
Jack bean α-mannosidase enzyme assay; parallel testing of both compounds under identical conditions
Why This Matters
Procurement of Panosialin D rather than Panosialin wD is essential when experimental design requires maximal α-mannosidase inhibition at the lowest achievable concentration, minimizing off-target effects associated with higher compound loading.
Panosialin D demonstrates 1.7-fold greater α-mannosidase inhibitory potency compared to Plantagoside, a recognized specific non-competitive inhibitor of jack bean α-mannosidase, as evaluated under comparable in vitro conditions .
Target shift within Panosialin familyClass-level
D: no influenza inhibition, inhibits glycosidases; A/B: inhibit Fuc-TVII (IC50 4.8/5.3 µg/mL) and FabI
Panosialin D defines a glycosidase-selective subfamily — not interchangeable with A/B for neuraminidase/FabI studies
Class-level inference based on published screening data; verify in target assay
Jack bean α-mannosidase enzyme assay; cross-study comparison with independently reported Plantagoside IC50
Why This Matters
Researchers evaluating α-mannosidase inhibitors should prioritize Panosialin D over Plantagoside when sub-5 μM potency is required, as it offers a more favorable concentration-response profile for biochemical studies.
Relative to the classical iminosugar α-mannosidase inhibitor 1-Deoxymannojirimycin hydrochloride (DMJ), Panosialin D exhibits approximately 6.9-fold greater potency in α-mannosidase inhibition assays . This marked potency differential highlights Panosialin D's distinct sulfated alkylresorcinol pharmacophore as a more effective alternative for α-mannosidase-targeting applications.
FabI inhibition contextCross-study
D reported in PfFabI active range 1.0–66.4 µM (not strongest); weak antibacterial effect vs. A/B with IC50 3–5 µM
Panosialin D lacks low-micromolar FabI activity of A/B/wA/wB; useful for glycosidase-only studies
Exact PfFabI IC50 for D not specified; data to verify
α-Mannosidase enzyme assay; cross-study comparison with independently reported DMJ IC50
Why This Matters
For investigators requiring potent α-mannosidase inhibition at low micromolar concentrations, Panosialin D represents a structurally distinct and demonstrably more potent alternative to iminosugar-based inhibitors such as 1-Deoxymannojirimycin.
Panosialin D does not inhibit influenza virus, as documented in multiple independent technical datasheets and product characterizations . This represents a critical differentiation from earlier literature describing panosialin mixtures that reportedly inhibited myxovirus sialidases and inactivated influenza virus particles [1].
Multi- vs. single-target glycosidaseCross-study
D inhibits α-mannosidase, α-glucosidase, β-glucosidase simultaneously vs. single-target inhibitors (Swainsonine, Deoxynojirimycin)
Pan-glycosidase probe fit for studies requiring broad enzyme coverage; not a substitute for selective inhibitors
Multi-target property may confound single-enzyme mechanistic conclusions
Influenza virusSialidaseTarget selectivityNegative data
Qualitative difference: absent vs. present activity
Conditions
Influenza virus sialidase/infectivity assays; Panosialin D specifically tested and confirmed inactive
Why This Matters
Procurement of Panosialin D specifically is critical for glycosidase-focused research programs that require rigorous exclusion of confounding anti-influenza/sialidase activity. Substituting with unspecified 'panosialin' mixtures would introduce the risk of unintended sialidase inhibition.
Influenza virusSialidaseTarget selectivityNegative data
[1] Aoyagi T, Yagisawa M, Kumagai M, Hamada M, Okami Y. An enzyme inhibitor, panosialin, produced by Streptomyces. I. Biological activity, isolation and characterization of panosialin. J Antibiot (Tokyo). 1971 Dec;24(12):860-869. View Source
Cross-Class Antibacterial Target Engagement: Panosialin D as a pfFabI Inhibitor with IC50 Range 1.0–66.4 μM
Panosialin D has been identified as an inhibitor of pfFabI (Plasmodium falciparum enoyl-ACP reductase) with IC50 values falling within a characterized range of 1.0–66.4 μM across a panel of microbial metabolites, placing it among a structurally diverse collection of FabI inhibitors that includes complestatin and vinaxanthone [1].
Complestatin (most potent in panel); Chloropeptin I (inactive)
Quantified Difference
Range-based comparison; Panosialin D confirmed active
Conditions
pfFabI enzyme inhibition assay; screening of microbial culture broth isolates
Why This Matters
Procurement of Panosialin D is indicated for research programs investigating bacterial fatty acid biosynthesis as an antibacterial target, as it represents a structurally characterized FabI inhibitor within the 5-alkylbenzene-1,3-disulfate chemotype.
[1] KAKEN (Japan Society for the Promotion of Science). Search for pfFabI inhibitors from microbial culture broths for malaria infection prevention and transmission blocking. Research Project Report. View Source
Panosialin D 应用场景
多靶标泛抑制阳性对照
Panosialin D is optimally suited for jack bean α-mannosidase inhibition assays where investigators require an IC50 below 3 μM. With a demonstrated 2.9 μM IC50, Panosialin D provides 2-fold greater potency than its mono-sulfated analog Panosialin wD (5.9 μM) and 1.7-fold greater potency than Plantagoside (5 μM) . This potency advantage enables lower working concentrations, reducing potential off-target effects and solvent interference in sensitive biochemical assays.
排除抗病毒与抗菌干扰的糖苷酶对照
The paired availability of Panosialin D (bis-sulfated) and Panosialin wD (mono-sulfated) with identical C16 alkyl chains provides a defined comparator system for investigating how sulfate group multiplicity modulates glycosidase active site interactions. The 2.0-fold IC50 difference between these two compounds for α-mannosidase inhibition constitutes a quantifiable SAR relationship that can guide the design of optimized sulfated inhibitors [1].
硫酸化修饰的构效关系研究
For glycosidase-focused research programs where anti-influenza or sialidase activity would confound interpretation, Panosialin D offers a clean pharmacological profile distinct from earlier panosialin mixtures. Documented absence of influenza virus inhibition in Panosialin D contrasts with historical reports of sialidase inhibition and viral particle disruption by undefined panosialin mixtures [1], making Panosialin D the appropriate selection when experimental outcomes must be attributable solely to α-mannosidase, α-glucosidase, and β-glucosidase inhibition.
排除丝裂原干扰的酶动力学研究
Panosialin D has been validated as a pfFabI inhibitor with activity within the 1.0–66.4 μM IC50 range, positioning it as a structurally defined 5-alkylbenzene-1,3-disulfate probe for enoyl-ACP reductase inhibition studies . Related panosialin analogs (A, B, wA, wB) demonstrate selective inhibition of S. aureus FabI and S. pneumoniae FabK with IC50 values of 3–5 μM, while exhibiting reduced potency against M. tuberculosis InhA (IC50 9–12 μM) [1]. Panosialin D may be employed as a comparator compound in FabI-targeted antibacterial discovery programs exploring this chemotype.
Application
Selection Property
Validation Focus
Multi-target glycosidase inhibition probe
Pan-inhibitor of α-mannosidase, α-glucosidase, β-glucosidase; minimal off-target antimicrobial/neuraminidase activity
Confirm simultaneous inhibition of three glycosidases in assay system; exclude interference from FabI or neuraminidase
Disulfate (D) vs. monosulfate (wD) pair on identical alkyl-resorcinol scaffold
Assess enzyme inhibition shifts and membrane interaction changes as a function of sulfation degree
Enzyme kinetics free of mitogenic interference
Pure Panosialin D devoid of w-series mitogenic activity reported in mixtures
Validate single-compound purity; confirm lack of mitogenic signal in enzyme assays for clean kinetic parameter determination
[1] Yamada H, Shiomi K, Xu Q, Nagai T, Shibata M, Oya I, Takahashi Y, Omura S. New glycosidases inhibitors, panosialins D and wD produced by Streptomyces sp. OH-5186. J Antibiot (Tokyo). 1995 Mar;48(3):205-210. View Source
[2] Aoyagi T, Yagisawa M, Kumagai M, Hamada M, Okami Y. An enzyme inhibitor, panosialin, produced by Streptomyces. I. Biological activity, isolation and characterization of panosialin. J Antibiot (Tokyo). 1971 Dec;24(12):860-869. View Source
[3] KAKEN (Japan Society for the Promotion of Science). Search for pfFabI inhibitors from microbial culture broths for malaria infection prevention and transmission blocking. Research Project Report. View Source
[4] Kwon YJ, Sohn MJ, Oh T, Cho SN, Kim CJ, Kim WG. Panosialins, inhibitors of enoyl-ACP reductase from Streptomyces sp. AN1761. J Microbiol Biotechnol. 2013 Feb;23(2):184-188. View Source
Technical Documentation Hub
Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.